Cas no 34662-30-1 (3-Chloro-5-nitrobenzonitrile)

• Product Name: 3-Chloro-5-nitrobenzonitrile
• CAS No: 34662-30-1
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• MDL: MFCD00463805
• CID: 303386
• PubChem ID: 602717
• Update Time: 2025-10-28

3-Chloro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-nitrobenzonitrile
• Benzonitrile,3-chloro-5-nitro-
• 1-nitro-3-chloro-5-cyanobenzene
• 3-Chlor-5-nitrobenzonitril
• 3-Chloro-5-cyanonitrobenzene
• 3-Nitro-5-chlorobenzonitrile
• Benzonitrile, 3-chloro-5-nitro-
• HLEQCLVTXOSSQV-UHFFFAOYSA-N
• KSC497K7J
• STK365707
• TRA0075199
• SY004576
• AB0061087
• AB1000146
• V5352
• AKOS005442675
• DTXSID10345217
• AC-3307
• DS-16944
• SCHEMBL3771130
• MFCD00463805
• A874906
• 34662-30-1
• CS-0042807
• FT-0692124
• ZH0048
• DB-012747

• MDL： MFCD00463805
• Inchi： 1S/C7H3ClN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
• InChI Key： HLEQCLVTXOSSQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.98800
• Monoisotopic Mass: 181.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.47
• Melting Point: 82-83°C
• Boiling Point: 262°C
• Flash Point: 112°C
• Refractive Index: 1.599
• PSA: 69.61000
• LogP: 2.64308

3-Chloro-5-nitrobenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Chloro-5-nitrobenzonitrile

3-Chloro-5-Nitrobenzonitrile (CAS No. 34662-30-1): A Comprehensive Overview

3-Chloro-5-nitrobenzonitrile (CAS No. 34662-30-1) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzonitrile moiety with substituents at the 3-chloro and 5-nitro positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-chloro-5-nitrobenzonitrile typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the cyano group at the para position is a critical step, followed by selective nitration and chlorination to achieve the desired substitution pattern. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of 3-chloro-5-nitrobenzonitrile is in drug discovery. The compound's structure allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer properties. Researchers have explored its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its role in developing novel anti-inflammatory drugs.

In the realm of materials science, 3-chloro-5-nitrobenzonitrile has been investigated for its electronic properties. The presence of electron-withdrawing groups like nitro and cyano enhances the compound's ability to act as an electron acceptor, making it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and photovoltaic materials, where it could potentially improve device performance by enhancing charge transport properties.

The chemical stability of 3-chloro-5-nitrobenzonitrile is another area of interest. Studies have demonstrated that the compound exhibits good thermal stability under standard conditions, which is crucial for its use in high-temperature applications. Additionally, its resistance to oxidation and reduction under certain conditions makes it a robust candidate for various industrial processes.

From an environmental perspective, understanding the fate and transport of 3-chloro-5-nitrobenzonitrile in natural systems is essential for assessing its potential ecological impact. Recent studies have evaluated its biodegradation rates under different environmental conditions, providing insights into its persistence in soil and water systems. These findings are critical for ensuring safe handling and disposal practices during industrial use.

In conclusion, 3-chloro-5-nitrobenzonitrile (CAS No. 34662-30-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis techniques and application development, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new properties and uses, the significance of this compound in both academic and industrial settings is expected to grow further.